[1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methanol hydrochloride

• IUPAC Name: [1-(aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methanol;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c8-3-7-1-6(2-7,4-9)5-10-7;/h9H,1-5,8H2;1H
• InChI Key: DTBMSZDQTDIBPH-UHFFFAOYSA-N
• Canonical SMILES: C1C2(CC1(OC2)CN)CO.Cl
• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• CAS RN: 2138150-58-8

Description

“[1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methanol hydrochloride” is a chemical compound with the molecular formula C7H14ClNO2. It is a powder in physical form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H13NO2.ClH/c8-3-7-1-6(2-7,4-9)5-10-7;/h9H,1-5,8H2;1H. This code provides a specific description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 179.65. It is a powder in physical form. For more detailed physical and chemical properties, such as melting point, boiling point, and density, you may want to refer to a comprehensive chemical database.

Scientific Research Applications

Synthesis Techniques and Derivatives

The synthesis of bicyclic compounds, including structures similar to "[1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methanol hydrochloride," involves reactions of ethyl 4-oxoalkanoates with 3-aminopropanol and 2-aminoethanol. These processes yield bicyclic lactams, highlighting the compound's role in synthesizing complex heterocyclic structures (Wedler et al., 1992). Additionally, the synthesis of 2-azabicyclo[2.1.1]hexanes through the imination of 3-(chloromethyl)cyclobutanone showcases the compound's utility in creating structures with potential biological activities (Stevens & Kimpe, 1996).

Mechanistic Insights and Structural Analysis

The study of 2-oxabicyclo[2.1.1]hexane derivatives provides insights into the mechanism of cyclization and the influence of substituents on the configuration and reactivity of the resulting compounds. The examination of these processes enhances the understanding of bicyclic compound synthesis and their potential transformations (Kirmse & Mrotzeck, 1988). Moreover, the modification of substituents in the 2-azabicyclo[2.1.1]hexane ring system has been explored to create novel derivatives, potentially opening avenues for the development of nicotinic acetylcholine receptor ligands (Malpass et al., 2003).

Applications in Material Science

Research into the use of hetero-bicyclic compounds for the synthesis and characterization of nanoparticles highlights their potential in material science. The synthesis of zinc nanoparticles using a hetero-bicyclic compound as a reducing and stabilizing agent demonstrates the compound's utility in nanotechnology and material synthesis (Pushpanathan & Kumar, 2014).

Potential Biological Activities

The synthesis of compounds structurally related to "[1-(Aminomethyl)-2-oxabicyclo[2.1.1]hexan-4-yl]methanol hydrochloride" may lead to the discovery of new biological activities. For instance, the synthesis of 2-azabicyclo[2.1.1]hexane derivatives has been targeted for the potential development of antidepressants, showcasing the therapeutic applications of such compounds (Bonnaud et al., 1987).

Mechanism of Action

The mechanism of action for this compound is not specified in the sources I have. The mechanism of action would depend on the context in which the compound is used, such as in a biological or chemical process.

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more.